Cas no 56918-85-5 (Acetamide, 2-cyano-2-(3-hydrazino-1H-isoindol-1-ylidene)-N-phenyl-)

56918-85-5 structure
Product name:Acetamide, 2-cyano-2-(3-hydrazino-1H-isoindol-1-ylidene)-N-phenyl-
Acetamide, 2-cyano-2-(3-hydrazino-1H-isoindol-1-ylidene)-N-phenyl- Chemical and Physical Properties
Names and Identifiers
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- Acetamide, 2-cyano-2-(3-hydrazino-1H-isoindol-1-ylidene)-N-phenyl-
- 2-cyano-2-(3-hydrazinylisoindol-1-ylidene)-N-phenylacetamide
- 56918-85-5
- 2-Cyano-2-(3-hydrazinyl-1H-isoindol-1-ylidene)-N-phenylacetamide
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- Inchi: InChI=1S/C17H13N5O/c18-10-14(17(23)20-11-6-2-1-3-7-11)15-12-8-4-5-9-13(12)16(21-15)22-19/h1-9H,19H2,(H,20,23)(H,21,22)/b15-14-
- InChI Key: BVPZKZRLBXAJOV-PFONDFGASA-N
- SMILES: C(/C(=C1\C2C(=CC=CC=2)C(NN)=N\1)/C(NC1C=CC=CC=1)=O)#N
Computed Properties
- Exact Mass: 303.11219
- Monoisotopic Mass: 303.11201006g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 3
- Complexity: 579
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 103Ų
- XLogP3: 1.7
Experimental Properties
- PSA: 103.3
Acetamide, 2-cyano-2-(3-hydrazino-1H-isoindol-1-ylidene)-N-phenyl- Related Literature
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Jonas Van Rie,Wim Thielemans Nanoscale, 2017,9, 8525-8554
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Li-Na Lu,Cheng Chen,Kang Xiao,Ting Ouyang,Jun Zhang,Zhao-Qing Liu Catal. Sci. Technol., 2020,10, 7256-7261
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Yan-Yan Li,Hua Lin RSC Adv., 2017,7, 8082-8089
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Qianying Zhang,Wenjing Wang,Shan Huang,Sha Yu,Tingting Tan,Jun-Jie Zhu Chem. Sci., 2020,11, 1948-1956
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